1,5-Di(trifluoromethyl)-4-methylpent-3-en-2-one
Overview
Description
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized, including the starting materials, reagents, catalysts, and the sequence of reactions .Molecular Structure Analysis
This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes, the conditions under which these reactions occur, and the products formed .Physical And Chemical Properties Analysis
This involves determining properties such as melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties .Scientific Research Applications
Chemical Reactions and Derivatives :
- Perfluoro-2-methylpent-2-en-3-yl isothiocyanate, a compound related to 1,5-Di(trifluoromethyl)-4-methylpent-3-en-2-one, reacts with alcohols to form derivatives of 4,5-dihydrothiazole, along with other complex amines (Furin et al., 1998).
- The compound reacts with anilines to yield imines and undergoes additional reactions to form bistrifluoromethylated imines (Haas et al., 1997).
Formation of Heterocycles :
- Interaction with binucleophilic reagents containing 1,4-nucleophilic centers leads to the formation of 7-membered heterocycles with two and three heteroatoms (Chi et al., 2001).
- It can react with a range of bidentate nitrogen nucleophiles to form partially fluorinated heterocycles of pyrimidine, 2H-pyrido[1,2-a]pyrimidine, and [1,3,5]triazine derivatives (Chi et al., 2000).
Synthesis of Biheterocycles and Hydroxylamines :
- Used as a precursor in the synthesis of (1,2,3-triazol-1-yl)methylpyrimidine biheterocycles (Aquino et al., 2017).
- Involved in the formation of N-alkenyl-N-trifluoromethylhydroxylamines through reactions with various olefins (Barlow et al., 1980).
Applications in Monoterpene Derivatives and Other Complex Reactions :
- Plays a role in the synthesis of monoterpene derivatives and is involved in complex reactions with trifluoromethanesulfonamide and alkenes (Dmowski & Piasecka-Maciejewska, 2000); (Moskalik et al., 2011).
Synthesis of Diverse Organic Compounds :
- Utilized in the synthesis of various functionalized unsymmetrical bis-aryl-α, β-unsaturated ketone derivatives (Khalid et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(E)-1,1,1,7,7,7-hexafluoro-5-methylhept-4-en-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F6O/c1-5(3-7(9,10)11)2-6(15)4-8(12,13)14/h2H,3-4H2,1H3/b5-2+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJDQWIRUUMDSKH-GORDUTHDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)CC(F)(F)F)CC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)CC(F)(F)F)/CC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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